Cas no 2138522-56-0 (3-(3-amino-5-methylphenyl)benzoic acid)

• Product Name: 3-(3-amino-5-methylphenyl)benzoic acid
• CAS No: 2138522-56-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5968246
• PubChem ID: 165957849
• Update Time: 2025-05-26

3-(3-amino-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-methylphenyl)benzoic acid
• EN300-1141873
• 2138522-56-0
• Z3002998531

• Inchi： 1S/C14H13NO2/c1-9-5-12(8-13(15)6-9)10-3-2-4-11(7-10)14(16)17/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： XMAYVJVOWXMGIO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=C(C=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-amino-5-methylphenyl)benzoic acid

3-(3-amino-5-methylphenyl)benzoic acid (CAS No: 2138522-56-0)

3-(3-amino-5-methylphenyl)benzoic acid is a compound with the CAS number 2138522-56-0, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, combining a benzoic acid moiety with a substituted phenyl group. The presence of an amino group (-NH₂) and a methyl group (-CH₃) on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(3-amino-5-methylphenyl)benzoic acid in drug discovery, particularly in the development of bioactive compounds. Researchers have explored its ability to act as a scaffold for constructing heterocyclic compounds, which are often associated with pharmacological activities such as anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising inhibitory effects against certain enzymes involved in inflammatory pathways.

The synthesis of 3-(3-amino-5-methylphenyl)benzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. One common approach is the Friedel-Crafts alkylation followed by functionalization to introduce the amino and methyl groups. The optimization of these reaction conditions has been a focus of recent research, with chemists aiming to improve yield and selectivity while minimizing environmental impact.

In terms of applications, 3-(3-amino-5-methylphenyl)benzoic acid has shown potential in materials science as well. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in biosensor development and surface modification. A 2024 study in *Advanced Materials* reported that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biomedical applications.

Furthermore, the compound's role in supramolecular chemistry has been explored. Its ability to form hydrogen bonds and π–π interactions makes it a promising candidate for constructing supramolecular assemblies. Researchers have utilized this property to design stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH.

From an environmental perspective, the eco-friendly synthesis and degradation of 3-(3-amino-5-methylphenyl)benzoic acid have also been studied. A 2024 report in *Green Chemistry* highlighted the development of a catalytic process using renewable feedstocks to synthesize this compound, reducing its environmental footprint compared to traditional methods.

In conclusion, 3-(3-amino-5-methylphenyl)benzoic acid (CAS No: 2138522-56-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial development.